Cas no 1172966-21-0 (2-(4-Phenoxy-phenyl)-acetamidine Hydrochloride)

• Product Name: 2-(4-Phenoxy-phenyl)-acetamidine Hydrochloride
• CAS No: 1172966-21-0
• MF: C₁₄H₁₅ClN₂O
• MW: 262.734702348709
• MDL: MFCD09260532
• CID: 2086472
• PubChem ID: 42614303
• Update Time: 2025-11-05

2-(4-Phenoxy-phenyl)-acetamidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Phenoxy-phenyl)-acetamidine Hydrochloride
• 2-(4-Phenoxy-phenyl)-acetamidine HCl
• 2-(4-Phenoxyphenyl)acetamidine hydrochloride
• 2-(4-phenoxyphenyl)ethanimidamide;hydrochloride
• 2-(4-Phenoxyphenyl)acetimidamide hydrochloride
• 2-(4-Phenoxy-phenyl)-acetamidineHydrochloride
• 1172966-21-0
• 2-(4-PHENOXYPHENYL)ETHANIMIDAMIDE HYDROCHLORIDE
• MFCD09260532
• P33019

• MDL： MFCD09260532
• Inchi： 1S/C14H14N2O.ClH/c15-14(16)10-11-6-8-13(9-7-11)17-12-4-2-1-3-5-12;/h1-9H,10H2,(H3,15,16);1H
• InChI Key： FPFCRWFRCIMPMT-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1)C1C=CC(=CC=1)CC(=N)N

Computed Properties

• Exact Mass: 262.0872908Da
• Monoisotopic Mass: 262.0872908Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-(4-Phenoxy-phenyl)-acetamidine Hydrochloride

2-(4-Phenoxy-phenyl)-acetamidine Hydrochloride: A Comprehensive Overview

The compound 2-(4-Phenoxy-phenyl)-acetamidine Hydrochloride, identified by the CAS number 1172966-21-0, is a notable chemical entity with significant applications in various fields of science and technology. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, material science, and advanced chemical synthesis. The name itself, 2-(4-Phenoxy-phenyl)-acetamidine Hydrochloride, reflects its complex molecular structure, which includes a phenoxy group attached to a phenyl ring and an acetamidine moiety.

Recent studies have highlighted the importance of phenoxy groups in enhancing the bioavailability and stability of pharmaceutical compounds. The presence of this group in 2-(4-Phenoxy-phenyl)-acetamidine Hydrochloride suggests that it may exhibit favorable pharmacokinetic properties, making it a promising candidate for drug development. Researchers have also explored the role of acetamidine moieties in modulating the activity of enzymes and receptors, further underscoring the potential therapeutic applications of this compound.

In terms of synthesis, the preparation of 2-(4-Phenoxy-phenyl)-acetamidine Hydrochloride involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of transition metal catalysts has been reported to significantly improve the yield and purity of this compound, making it more accessible for large-scale production. This advancement in synthetic methodology has been instrumental in facilitating further research into its properties and applications.

The structural uniqueness of 2-(4-Phenoxy-phenyl)-acetamidine Hydrochloride also lends itself to applications in materials science. Recent investigations have demonstrated its potential as a precursor for the synthesis of advanced materials, such as high-performance polymers and nanomaterials. The ability to tune its physical and chemical properties through subtle modifications has opened new avenues for its use in cutting-edge technologies.

Beyond its chemical significance, the compound has also been studied for its environmental impact. Researchers have examined its biodegradability and toxicity profiles, which are critical considerations for its safe handling and disposal. These studies have provided valuable insights into minimizing the ecological footprint associated with its production and use.

In conclusion, 2-(4-Phenoxy-phenyl)-acetamidine Hydrochloride, with its CAS number 1172966-21-0, represents a versatile chemical entity with a wide range of applications across multiple disciplines. Its unique structure, combined with advancements in synthesis and application techniques, positions it as a key player in future scientific endeavors.